![molecular formula C21H20N6OS B1238370 3-[3-[(5-ethyl-[1,2,4]triazino[5,6-b]indol-3-yl)thio]propyl]-1H-benzimidazol-2-one](/img/structure/B1238370.png)
3-[3-[(5-ethyl-[1,2,4]triazino[5,6-b]indol-3-yl)thio]propyl]-1H-benzimidazol-2-one
Overview
Description
3-[3-[(5-ethyl-[1,2,4]triazino[5,6-b]indol-3-yl)thio]propyl]-1H-benzimidazol-2-one is a member of indoles.
Scientific Research Applications
Antimicrobial Properties
- Compounds related to 3-[3-[(5-ethyl-[1,2,4]triazino[5,6-b]indol-3-yl)thio]propyl]-1H-benzimidazol-2-one have been studied for their potential antimicrobial activities. Research demonstrates that some derivatives exhibit significant effects against bacteria and fungi, suggesting their potential in developing new antimicrobial agents (Hassan, 2013), (Abdel-Motaal, 2020).
Biological Activity and Inhibition
- SID 7975595, a derivative of this compound, has been identified as a competitive inhibitor of a Mycobacterium tuberculosis enzyme, demonstrating its potential in tuberculosis treatment (Sivendran et al., 2010).
Structural and Synthetic Studies
- Extensive studies have been conducted on the synthesis and characterization of various derivatives, exploring their structural properties and potential applications in medicinal chemistry (Younes et al., 1987), (Younes et al., 1987).
Heterocyclic Chemistry
- Research in heterocyclic chemistry focuses on the synthesis of novel compounds with potential therapeutic applications, including the study of benzimidazole derivatives and their interactions with other biologically active heterocycles (Hamdy et al., 2007).
Antiviral and Antibacterial Properties
- Some derivatives have shown promising results in antiviral and antibacterial activities, indicating their potential use in the development of new drugs for treating infections (Hamid et al., 1999).
properties
Product Name |
3-[3-[(5-ethyl-[1,2,4]triazino[5,6-b]indol-3-yl)thio]propyl]-1H-benzimidazol-2-one |
|---|---|
Molecular Formula |
C21H20N6OS |
Molecular Weight |
404.5 g/mol |
IUPAC Name |
3-[3-[(5-ethyl-[1,2,4]triazino[5,6-b]indol-3-yl)sulfanyl]propyl]-1H-benzimidazol-2-one |
InChI |
InChI=1S/C21H20N6OS/c1-2-26-16-10-5-3-8-14(16)18-19(26)23-20(25-24-18)29-13-7-12-27-17-11-6-4-9-15(17)22-21(27)28/h3-6,8-11H,2,7,12-13H2,1H3,(H,22,28) |
InChI Key |
ZVNFFJMAVRCTRS-UHFFFAOYSA-N |
SMILES |
CCN1C2=CC=CC=C2C3=C1N=C(N=N3)SCCCN4C5=CC=CC=C5NC4=O |
Canonical SMILES |
CCN1C2=CC=CC=C2C3=C1N=C(N=N3)SCCCN4C5=CC=CC=C5NC4=O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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